2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide

• IUPAC Name: 2-(1-ethyl-3-phenylpyrazol-4-yl)ethanimidamide
• InChI: InChI=1S/C13H16N4/c1-2-17-9-11(8-12(14)15)13(16-17)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H3,14,15)
• InChI Key: NNZBCOWHTCWVNP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C2=CC=CC=C2)CC(=N)N
• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol

Description

“2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide” is a compound that belongs to the pyrazole family. Pyrazoles are a type of heterocyclic aromatic organic compound, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Molecular Structure Analysis

The molecular structure of pyrazoles, including “2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetimidamide”, is characterized by a 5-membered ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Pyrazole derivatives have been synthesized to explore their chemical properties and potential applications in developing new pharmaceuticals and materials. For instance, Abdelhamid et al. (2010) described the synthesis of new thiazoles and pyrazolo[1,5-a]pyrimidines containing an antipyrine moiety, demonstrating the utility of pyrazole derivatives in generating heterocyclic compounds with potential therapeutic applications (Abdelhamid & Afifi, 2010).

Crystal Structure and Characterization

The characterization and crystal structure analysis of pyrazole derivatives provide insights into their molecular configuration and potential interactions with biological targets. Naveen et al. (2021) detailed the synthesis, characterization, crystal structure, Hirshfeld surface analysis, and antioxidant properties of a novel pyrazole derivative, showcasing the extensive characterization necessary for understanding the properties and potential applications of these compounds (Naveen et al., 2021).

Anticancer and Antimicrobial Agents

Some pyrazole derivatives have been evaluated for their pharmacological activities, including anticancer and antimicrobial effects. Gomha et al. (2014) synthesized novel thiadiazoles and thiazoles incorporating the pyrazole moiety as anticancer agents, indicating the potential of these compounds in cancer therapy (Gomha, Salah, & Abdelhamid, 2014). Additionally, Aneja et al. (2011) reported the synthesis of new pyrazolyl-2, 4-thiazolidinediones with antibacterial and antifungal properties, highlighting the antimicrobial potential of pyrazole derivatives (Aneja et al., 2011).

Mechanism of Action

Target of Action

It is known that pyrazole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making pyrazole derivatives valuable for developing new therapeutic agents .

Mode of Action

It can be inferred from related studies that pyrazole derivatives often interact with their targets through hydrogen bonding . This interaction can lead to changes in the target’s function, thereby exerting the compound’s biological effects .

Biochemical Pathways

For instance, they have been associated with antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Each of these activities involves different biochemical pathways and their downstream effects.

Result of Action

Given the broad range of biological activities associated with pyrazole derivatives, it can be inferred that the compound’s action could result in a variety of molecular and cellular effects depending on the specific target and pathway involved .